Cas no 953072-18-9 (N-(3-Methylbenzyl)ethane-1,2-diamine)

N-(3-Methylbenzyl)ethane-1,2-diamine is a versatile diamine compound featuring a benzyl group substituted with a methyl moiety at the meta position. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly for the preparation of ligands, chelating agents, and pharmaceutical intermediates. The ethylenediamine backbone enhances its coordination properties, while the aromatic methylbenzyl group contributes to solubility and steric modulation. Its bifunctional nature allows for selective derivatization, enabling applications in catalysis, polymer chemistry, and specialty chemical development. The compound is typically handled under inert conditions due to potential sensitivity to oxidation.

N-(3-Methylbenzyl)ethane-1,2-diamine structure

953072-18-9 structure

Product Name:N-(3-Methylbenzyl)ethane-1,2-diamine

CAS No:953072-18-9

MF:C₁₀H₁₆N₂

MW:164.247442245483

MDL:MFCD04355319

CID:1079030

PubChem ID:20551196

Update Time:2025-05-28

N-(3-Methylbenzyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- N-(3-Methylbenzyl)ethane-1,2-diamine
- SB76150
- LS-03777
- FT-0683479
- (2-aminoethyl)[(3-methylphenyl)methyl]amine
- MFCD04355319
- 953072-18-9
- DTXSID70608592
- N1-(3-Methylbenzyl)ethane-1,2-diamine
- AKOS000264807
- 4-Isopropyl-2-methyl-pyrimidine-5-carboxylicacid
- SCHEMBL4919902
- N'-[(3-methylphenyl)methyl]ethane-1,2-diamine
- N~1~-[(3-Methylphenyl)methyl]ethane-1,2-diamine
- ALBB-012117
- STL168675
- 1,2-ethanediamine, N-[(3-methylphenyl)methyl]-
- MDL： MFCD04355319
- Inchi： 1S/C10H16N2/c1-9-3-2-4-10(7-9)8-12-6-5-11/h2-4,7,12H,5-6,8,11H2,1H3
- InChI Key： IDBLZFZHJHWCFG-UHFFFAOYSA-N
- SMILES： N(CCN)CC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 164.131348519g/mol
Monoisotopic Mass: 164.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 38Å²

N-(3-Methylbenzyl)ethane-1,2-diamine Security Information

HazardClass：IRRITANT

N-(3-Methylbenzyl)ethane-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N236760-250mg	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		250mg	$ 275.00	2022-06-03
TRC	N236760-500mg	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		500mg	$ 450.00	2022-06-03
TRC	N236760-1000mg	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		1g	$ 720.00	2022-06-03
abcr	AB407529-500 mg	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		500MG	€254.60	2022-06-10
abcr	AB407529-1 g	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		1g	€322.50	2023-04-25
abcr	AB407529-5 g	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		5g	€907.00	2023-04-25
Matrix Scientific	062550-500mg	N-(3-Methylbenzyl)ethane-1,2-diamine	953072-18-9		500mg	$237.00	2023-09-10
Key Organics Ltd	LS-03777-1G	(2-aminoethyl)[(3-methylphenyl)methyl]amine	953072-18-9	>95%	1g	£336.00	2025-02-08
Key Organics Ltd	LS-03777-5G	(2-aminoethyl)[(3-methylphenyl)methyl]amine	953072-18-9	>95%	5g	£761.00	2025-02-08
Key Organics Ltd	LS-03777-10G	(2-aminoethyl)[(3-methylphenyl)methyl]amine	953072-18-9	>95%	10g	£1125.00	2025-02-08